Cas no 53645-62-8 ( )

• Product Name: &nbsp
• CAS No: 53645-62-8
• MF: C₇H₈N₄
• MW: 148.16522026062
• CID: 938888
• PubChem ID: 45080312
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazolo[3,4-d]pyrimidine, 1,4-dimethyl- (9CI)
• SCHEMBL256211
• 1,4-dimethyl-1H-pyrazolo[3,4-d]pyrimidine
• 1H-Pyrazolo[3,4-d]pyrimidine, 1,4-dimethyl-
• DB-323038
• 53645-62-8
•  

• Inchi： 1S/C7H8N4/c1-5-6-3-10-11(2)7(6)9-4-8-5/h3-4H,1-2H3
• InChI Key： GWZJVXCJJGTIDH-UHFFFAOYSA-N
• SMILES： N1(C)C2C(C=N1)=C(C)N=CN=2

Computed Properties

• Exact Mass: 148.074896272g/mol
• Monoisotopic Mass: 148.074896272g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 43.6Ų